Cas no 136879-36-2 (Ethyl 2-acetyl-7-chloroheptanoate)

• Product Name: Ethyl 2-acetyl-7-chloroheptanoate
• CAS No: 136879-36-2
• MF: C₁₁H₁₉ClO₃
• MW: 234.7198
• MDL: MFCD32670679
• CID: 4760529
• PubChem ID: 11746602
• Update Time: 2024-11-08

Ethyl 2-acetyl-7-chloroheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-acetyl-7-chloroheptanoate
• Heptanoic acid, 2-acetyl-7-chloro-, ethyl ester
• ethyl 7-chloro-2-(1-oxoethyl)heptanoate
• ethyl 7-chloro-2-(1-oxoethyl)-heptanoate
• ethyl 7-chloro-2-(1-oxo-ethyl)-heptanoate
• Ethyl 2-acetyl-7-chloro-heptanoate
• OPAYJXBCTOCXPN-UHFFFAOYSA-N
• SCHEMBL7058682
• AS-77342
• 136879-36-2
• D94290
• Ethyl 2-acetyl-7-chloroheptanoate

• MDL： MFCD32670679
• Inchi： 1S/C11H19ClO3/c1-3-15-11(14)10(9(2)13)7-5-4-6-8-12/h10H,3-8H2,1-2H3
• InChI Key： OPAYJXBCTOCXPN-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])C([H])([H])[H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 234.1022722 g/mol
• Monoisotopic Mass: 234.1022722 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4
• Molecular Weight: 234.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives